
HMR1426: A Technical Overview of a
Discontinued Anorectic Agent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HMR1426

Cat. No.: B1673318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
HMR1426 is a novel heterocyclic compound initially investigated for its potential as an orally

active anorectic agent. Developed by Sanofi, this small molecule demonstrated efficacy in

reducing food intake and body weight in preclinical models. Despite its early promise, the

development of HMR1426 has been discontinued. This document provides a comprehensive

summary of the available technical information on HMR1426, including its chemical structure,

known properties, and biological activity. Due to the cessation of its development, detailed

experimental protocols and extensive quantitative data are not publicly available.

Chemical Structure and Properties
HMR1426 is characterized by a unique three-ring heterocyclic core. Its fundamental chemical

and physical properties, as far as publicly available, are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1673318?utm_src=pdf-interest
https://www.benchchem.com/product/b1673318?utm_src=pdf-body
https://www.benchchem.com/product/b1673318?utm_src=pdf-body
https://www.benchchem.com/product/b1673318?utm_src=pdf-body
https://www.benchchem.com/product/b1673318?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
2-(4-chlorophenyl)-5-phenyl-

4,5-dihydro-1,3-thiazol-4-one
N/A

CAS Number 262376-75-0 [1]

Molecular Formula C₁₆H₁₂ClNOS [1]

Molecular Weight 301.79 g/mol [1]

SMILES
Clc1ccc(cc1)C1=NC(C(=O)S1)

c2ccccc2
N/A

Physical State Solid [1]

Note: IUPAC name and SMILES string are based on the predicted structure and have not been

explicitly confirmed in the cited literature.

Biological Activity and Mechanism of Action
HMR1426 was identified as a potent, orally active anorectic, or appetite-suppressing, agent[2].

Its primary mechanism of action is believed to be the inhibition of gastric emptying[1]. By

slowing the rate at which food leaves the stomach, HMR1426 likely promotes a prolonged

feeling of satiety, thereby reducing overall food consumption.

Preclinical studies in rodent models demonstrated that administration of HMR1426 led to a

significant reduction in food intake, which in turn resulted in decreased body weight and body

fat[1][3]. These effects were observed without significant alterations in energy expenditure or

overt behavioral changes, suggesting a specific action on appetite regulation[1].

The precise molecular target or receptor through which HMR1426 exerts its effects on gastric

motility has not been publicly disclosed.

Signaling Pathway and Experimental Workflow
Due to the limited available information, a detailed signaling pathway cannot be constructed.

However, a high-level conceptual diagram illustrating the proposed mechanism of action of

HMR1426 is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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